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Compound of Interest

Compound Name: 2-Chlorotetradecane

Cat. No.: B15478794

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential guidance on the personal
protective equipment (PPE), operational procedures, and disposal plans for 2-
Chlorotetradecane, ensuring laboratory safety and procedural clarity.

Personal Protective Equipment (PPE)

When handling 2-Chlorotetradecane, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category

Specification

Rationale

Hand Protection

Primary Gloves: Polyvinyl
Alcohol (PVA) or Viton®
gloves. Secondary Gloves
(optional): Nitrile gloves can be
worn underneath for splash
protection during incidental

contact.

2-Chlorotetradecane is a
chlorinated hydrocarbon. PVA
and Viton® offer excellent
resistance to this chemical
class.[1][2][3][4][5][6] Standard
disposable gloves like nitrile
and neoprene are not
recommended for prolonged
contact with chlorinated
solvents.[7] Always inspect
gloves for any signs of

degradation before use.

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when
there is a significant risk of

splashing.

To protect against splashes
and vapors that can cause

serious eye irritation.

Body Protection

A chemically resistant lab coat,
preferably made of a non-
porous material. A chemical-
resistant apron worn over the
lab coat when handling larger

quantities.

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

Generally not required when
working in a well-ventilated
area or a fume hood. If
ventilation is inadequate or
there is a risk of aerosol
generation, a NIOSH-approved
respirator with an organic
vapor cartridge is

recommended.

To prevent inhalation of
vapors, which may cause

respiratory tract irritation.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.ansell.com/us/en/products/alphatec-15-554
https://redasafe.com/sa_en/ansell-alphatecr-15-554-polyvinyl-cohating-coating-gloves
https://www.allsafetyproducts.com/chemical-resistant-pvc-gloves.html
https://www.calpaclab.com/content/chemical-charts/Viton.pdf
https://researchsafety.northwestern.edu/catalog/polyvinyl-alcohol-pva-gloves.html
https://www.calpaclab.com/viton-chemical-compatibility-chart/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Closed-toe, non-perforated
Footwear shoes made of a chemically To protect feet from spills.

resistant material.

Operational Plan

Adherence to a strict operational plan is critical for the safe handling of 2-Chlorotetradecane.
1. Engineering Controls:

» Ventilation: All handling of 2-Chlorotetradecane, including transfers, dilutions, and
reactions, must be conducted in a certified chemical fume hood to minimize the inhalation of
vapors.

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and have been recently tested.

2. Pre-Handling Procedures:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Chlorotetradecane.

o Assemble Materials: Gather all necessary equipment and reagents before introducing 2-
Chlorotetradecane to the work area.

 Inspect PPE: Carefully inspect all PPE for any damage or defects.
3. Handling Procedures:

» Dispensing: Use appropriate tools (e.g., glass pipettes with a bulb, syringes) to transfer the
chemical. Avoid pouring directly from large containers to minimize splashing.

e Labeling: Clearly label all containers with the chemical name, concentration, and hazard
information.

o Spill Preparedness: Have a chemical spill kit readily available. The kit should contain
absorbent materials suitable for chlorinated hydrocarbons.
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4. Post-Handling Procedures:

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and then soap and water.

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
residual chemical.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if
no direct contact is suspected.

Disposal Plan

Proper disposal of 2-Chlorotetradecane and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o Halogenated Waste: 2-Chlorotetradecane is a halogenated hydrocarbon. All waste
containing this chemical must be collected in a designated "Halogenated Organic Waste"
container.[8][9]

» Avoid Mixing: Do not mix halogenated waste with non-halogenated waste, as this can
significantly increase disposal costs and complexity.[9]

2. Waste Containers:

o Material: Use chemically compatible containers, typically glass or high-density polyethylene
(HDPE).

e Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
"Halogenated Organics," and a list of all constituents and their approximate concentrations.

o Closure: Keep the waste container securely closed at all times, except when adding waste.

3. Disposal of Contaminated Materials:
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e Solid Waste: Any materials contaminated with 2-Chlorotetradecane, such as gloves,
absorbent pads, and disposable labware, must also be disposed of as halogenated
hazardous waste.

o Empty Containers: "Empty" containers that held 2-Chlorotetradecane should be triple-
rinsed with a suitable solvent. The rinsate must be collected as halogenated waste. The
rinsed container can then be disposed of according to institutional guidelines.

4. Waste Pickup:

» Follow your institution's specific procedures for requesting a hazardous waste pickup. Do not
dispose of 2-Chlorotetradecane down the drain.[9]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 2-Chlorotetradecane.

Property Value

Molecular Formula C14H29Cl

Molecular Weight 232.83 g/mol
Appearance Colorless liquid

Boiling Point 292.9 °C at 760 mmHg
Melting Point -3°C

Flash Point 122.5°C

Density 0.859 g/cm?3

Vapor Pressure 0.00313 mmHg at 25°C
Water Solubility Insoluble

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
Chlorotetradecane from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Chlorotetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ansell AlphaTec® 15-554 medium-duty PVA work gloves | Ansell USA [ansell.com]

2. redasafe.com [redasafe.com]

3. Hand Protection | Chemical Resistant PVC and PVA Gloves | All Safety Products
[allsafetyproducts.com]

e 4. calpaclab.com [calpaclab.com]

e 5. Polyvinyl Alcohol (PVA) Gloves: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 6. calpaclab.com [calpaclab.com]

o 7. safety.fsu.edu [safety.fsu.edu]

o 8. uakron.edu [uakron.edu]

» 9. ehs.oregonstate.edu [ehs.oregonstate.edu]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Chlorotetradecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154787944#personal-protective-equipment-for-
handling-2-chlorotetradecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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